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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596933 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 10-Hydroxy-16-epiaffinine is publicly

available. The following guidance is based on the general safety protocols for handling potent

alkaloids and should be treated as a minimum standard. A thorough risk assessment should be

conducted by researchers for their specific experimental conditions.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals handling 10-Hydroxy-16-epiaffinine. Given the lack of specific

toxicological data, a highly cautious approach is mandatory.

Quantitative Data Summary
Due to the absence of specific data for 10-Hydroxy-16-epiaffinine, the following table provides

general guidance and physical properties. A conservative approach is strongly recommended.
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Parameter Value/Recommendation Notes and Citations

Chemical Class Alkaloid Based on chemical structure.

CAS Number 82513-70-0 [1]

Molecular Formula C₂₀H₂₄N₂O₃ [1]

Molecular Weight 340.4 g/mol [1]

Appearance Solid (Presumed)

Based on typical

characteristics of similar

compounds.[2]

Occupational Exposure Limit

(OEL)
< 1 µg/m³ (Assumed)

For highly potent compounds

where no specific data is

available, a conservative OEL

is assumed.[2]

LD50 (Oral, Rat) Data Not Available

Primary Hazards Potential for liver toxicity.

Some alkaloids are known to

have toxic effects on the liver.

[2]

Storage
Store at -20°C under an inert

atmosphere.

For maximum recovery of the

product, centrifuge the original

vial prior to removing the cap.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling 10-Hydroxy-16-
epiaffinine. The following PPE is mandatory:
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles with a snug fit are

essential. For splash hazards, a face shield

should be worn in addition to goggles.[2][3]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, should be worn. Given the unknown

permeability, consider double-gloving. Gloves

should be inspected before use and changed

immediately if contaminated or compromised.[2]

[3]

Body Protection

A lab coat or a chemical-resistant apron or

coverall should be worn to protect the skin.

Ensure clothing provides full coverage.[2][3] For

procedures with a higher risk of contamination,

"bunny suit" coveralls that offer head-to-toe

protection are recommended.[4]

Respiratory Protection

In the absence of specific data on inhalation

toxicity, a NIOSH-approved respirator is

recommended, especially when handling the

compound as a powder or if aerosolization is

possible. The type of respirator should be

selected based on a risk assessment of the

specific procedure.[2][3][5]

Footwear

Closed-toe shoes are mandatory in any

laboratory setting where hazardous chemicals

are handled.[2]

Experimental Protocols: Operational and Disposal
Plans
Work Area Preparation

Designated Area: All work with 10-Hydroxy-16-epiaffinine should be conducted in a

designated area, such as a chemical fume hood or a glove box, to minimize inhalation
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exposure.[2][3]

Clear Workspace: Ensure the work area is clean and free of clutter before beginning any

procedure.

Gather Materials: Assemble all necessary equipment, including PPE, weighing materials,

solvents, and clearly labeled waste containers, before starting the experiment.[3]

Handling Procedures
Donning PPE: Put on all required PPE as outlined in the table above before handling the

compound.

Weighing: When weighing the powder, use a containment balance or a balance within a

ventilated enclosure to minimize dust generation.[2] Use a spatula for transfers.[3]

Solution Preparation: When preparing solutions, add the solid compound to the solvent

slowly to avoid splashing.[2]

Post-Handling and Cleanup
Decontamination: Thoroughly clean all equipment and the work area after use with an

appropriate solvent.

PPE Removal: Remove PPE in the correct order to avoid self-contamination (e.g., gloves,

then lab coat, then eye protection).

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2][3]

Spill Procedures
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,

sand).[2]
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Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.[2]

Clean the spill area with a suitable decontaminating solution.[2]

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent entry to the contaminated area.[2]

Waste Disposal
Segregation: All waste contaminated with 10-Hydroxy-16-epiaffinine (e.g., solid waste,

solutions, contaminated PPE) must be segregated into a clearly labeled hazardous waste

container.[3]

Disposal Protocol: Follow all institutional, local, and national regulations for the disposal of

chemical waste.[3]

Visualized Workflow
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Safe Handling Workflow for 10-Hydroxy-16-epiaffinine
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Caption: Safe handling workflow for potent compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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